Cas no 1805534-86-4 (5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride
• CAS No: 1805534-86-4
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4889578
• Update Time: 2025-05-22

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO2/c1-3-5(7(9)14)12-2-4(6(3)13)8(10)11/h2,8H,1H3,(H,12,13)
• InChI Key： MFYAFCUICRZUPL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C)C(C(C(F)F)=CN1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride (CAS No. 1805534-86-4): A Versatile Intermediate in Pharmaceutical and Agrochemical Synthesis

In the rapidly evolving field of heterocyclic chemistry, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride (CAS No. 1805534-86-4) has emerged as a crucial building block for advanced molecular synthesis. This pyridine derivative combines multiple functional groups - including the reactive carbonyl chloride moiety, difluoromethyl group, and hydroxy substitution - making it particularly valuable for creating complex molecular architectures.

The compound's unique structural features have attracted significant attention from researchers developing small molecule therapeutics and crop protection agents. With the pharmaceutical industry's growing focus on fluorinated compounds (due to their enhanced metabolic stability and membrane permeability), 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride serves as a strategic intermediate in drug discovery programs targeting various disease areas.

From a synthetic chemistry perspective, this compound offers multiple reactive sites for selective modifications. The carbonyl chloride group readily undergoes nucleophilic substitution reactions with amines, alcohols, and other nucleophiles, while the hydroxy group at the 4-position can be further functionalized through etherification or esterification. The presence of the difluoromethyl group (a bioisostere for hydroxyl or methyl groups) enhances the compound's utility in medicinal chemistry applications.

Recent studies highlight the compound's application in developing kinase inhibitors, particularly for oncology targets. The pyridine core serves as an excellent scaffold for binding to ATP pockets, while the difluoromethyl group can modulate both the physicochemical properties and target engagement of resulting drug candidates. Researchers are particularly interested in how this building block can contribute to next-generation cancer therapies with improved selectivity profiles.

In agrochemical research, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride has shown promise as a precursor for novel fungicides and herbicides. The difluoromethylpyridine structure appears in several recently developed crop protection agents, where it contributes to both efficacy and environmental safety profiles. This aligns with the agricultural industry's increasing demand for sustainable pest control solutions that minimize ecological impact.

The compound's physicochemical properties make it particularly suitable for modern drug discovery approaches. With moderate lipophilicity (predicted logP ~1.5-2.5) and molecular weight (~221.58 g/mol), derivatives of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride often fall within the preferred ranges for orally bioavailable compounds. The presence of both hydrogen bond donors and acceptors contributes to favorable molecular interactions with biological targets.

From a manufacturing perspective, the synthesis of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride typically involves sequential functionalization of appropriately substituted pyridine precursors. Recent process chemistry innovations have improved yields and purity levels, making this intermediate more accessible for both research-scale and commercial applications. Quality control typically employs advanced analytical techniques including HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency.

Market analysts note growing demand for fluorinated building blocks like 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride, driven by expanding pipelines in both pharmaceutical and agrochemical sectors. The global market for fine chemical intermediates is projected to maintain steady growth, with particular strength in custom synthesis and contract manufacturing of specialized compounds.

Researchers working with this compound should consider its reactivity profile when planning synthetic routes. The carbonyl chloride functionality requires careful handling under anhydrous conditions to prevent hydrolysis. Storage recommendations typically suggest inert atmosphere protection and low temperatures to maintain stability. These handling requirements are common for many acid chloride derivatives used in contemporary organic synthesis.

Looking ahead, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-carbonyl chloride is poised to play an increasingly important role in structure-activity relationship studies and lead optimization efforts. Its versatility enables rapid exploration of chemical space around promising biological targets, particularly in areas like precision medicine and sustainable agriculture. As synthetic methodologies continue to advance, we can expect to see broader applications of this valuable intermediate in cutting-edge research programs.

The scientific community continues to explore novel derivatives based on the difluoromethylpyridine scaffold, with recent publications demonstrating applications in PET tracer development, protein degraders, and allosteric modulators. These diverse applications underscore the compound's significance as a multipurpose building block in modern chemical research and development.